Cas no 1183622-68-5 (tert-butyl 2,3-dihydro-1H-indole-5-carboxylate)

• Product Name: tert-butyl 2,3-dihydro-1H-indole-5-carboxylate
• CAS No: 1183622-68-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD12766682
• CID: 5242156
• PubChem ID: 60910802
• Update Time: 2025-10-28

tert-butyl 2,3-dihydro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1h-indole-5-carboxylic acid,2,3-dihydro-,1,1-dimethylethyl ester
• Tert-butyl indoline-5-carboxylate
• tert-butyl 2,3-dihydro-1H-indole-5-carboxylate
• 1H-Indole-5-carboxylic acid, 2,3-dihydro-, 1,1-dimethylethyl ester

• MDL： MFCD12766682
• Inchi： 1S/C13H17NO2/c1-13(2,3)16-12(15)10-4-5-11-9(8-10)6-7-14-11/h4-5,8,14H,6-7H2,1-3H3
• InChI Key： HXJBHUKHPDLNEE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)CCN2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.126
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-butyl 2,3-dihydro-1H-indole-5-carboxylate

tert-butyl 2,3-dihydro-1H-indole-5-carboxylate: A Comprehensive Overview

tert-butyl 2,3-dihydro-1H-indole-5-carboxylate, also known by its CAS number 1183622-68-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of indole, a heterocyclic aromatic compound with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of tert-butyl 2,3-dihydro-1H-indole-5-carboxylate consists of an indole ring system with a tert-butyl ester group attached at the 5-position, making it a valuable intermediate in various chemical reactions.

The synthesis of tert-butyl 2,3-dihydro-1H-indole-5-carboxylate typically involves the esterification of indole carboxylic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the indole ring system with high precision. These methods not only improve the quality of the final product but also align with the growing demand for sustainable chemical processes.

In terms of applications, tert-butyl 2,3-dihydro-1H-indole-5-carboxylate serves as a key intermediate in the synthesis of bioactive compounds. Its ester group facilitates further functionalization, enabling the incorporation of diverse substituents that can modulate biological activity. For example, this compound has been utilized in the development of novel antibiotics and anticancer agents. Recent studies have demonstrated that derivatives of tert-butyl 2,3-dihydro-1H-indole-5-carboxylate exhibit potent inhibitory effects against enzymes involved in cancer cell proliferation.

Beyond pharmaceutical applications, tert-butyl 2,3-dihydro-1H-indole-5-carboxylate has found utility in materials science. Its aromaticity and structural flexibility make it an ideal candidate for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Researchers have explored its use in designing self-healing polymers that can recover from mechanical damage without external intervention. These materials hold promise for applications in aerospace and electronics industries.

The properties of tert-butyl 2,3-dihydro-1H-indole-5-carboxylate, including its solubility and thermal stability, are critical factors influencing its performance in different chemical reactions and material systems. Recent studies have employed computational chemistry techniques to predict and optimize these properties at the molecular level. For instance, density functional theory (DFT) calculations have provided insights into the electronic structure of this compound, aiding in the design of more efficient synthetic pathways.

In conclusion, tert-butyl 2,3-dihydro-1H-indole-5-carboxylate, with its CAS number 1183622-68-5, stands as a pivotal molecule in contemporary chemical research. Its role as an intermediate in drug discovery and materials development underscores its importance across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to contribute even more significantly to scientific advancements.